Cas no 1490180-70-5 (4-(2-methanesulfonylethyl)piperidin-4-ol)

• Product Name: 4-(2-methanesulfonylethyl)piperidin-4-ol
• CAS No: 1490180-70-5
• MF: C₈H₁₇NO₃S
• MW: 207.290481328964
• CID: 6404331
• PubChem ID: 65146936
• Update Time: 2025-05-19

4-(2-methanesulfonylethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methanesulfonylethyl)piperidin-4-ol
• AKOS014480526
• 1490180-70-5
• EN300-1991348

• Inchi： 1S/C8H17NO3S/c1-13(11,12)7-4-8(10)2-5-9-6-3-8/h9-10H,2-7H2,1H3
• InChI Key： IVYPORWJGJTEKQ-UHFFFAOYSA-N
• SMILES： S(C)(CCC1(CCNCC1)O)(=O)=O

Computed Properties

• Exact Mass: 207.09291458g/mol
• Monoisotopic Mass: 207.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(2-methanesulfonylethyl)piperidin-4-ol

Chemical Profile of 4-(2-methanesulfonylethyl)piperidin-4-ol (CAS No. 1490180-70-5)

4-(2-methanesulfonylethyl)piperidin-4-ol, identified by its Chemical Abstracts Service (CAS) number 1490180-70-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative features a unique structural motif that has garnered attention due to its potential applications in drug discovery and development. The compound’s molecular framework, incorporating a methanesulfonyl group and an ol functional group, positions it as a versatile intermediate for synthesizing more complex molecules with therapeutic relevance.

The 4-(2-methanesulfonylethyl)piperidin-4-ol structure is characterized by a six-membered piperidine ring substituted at the 4-position with a 2-methanesulfonylethyl side chain. This configuration imparts specific steric and electronic properties that can influence its interactions with biological targets. The presence of the hydroxyl group at the 4-position further enhances its reactivity, making it a valuable scaffold for medicinal chemists aiming to develop novel pharmacophores.

In recent years, the pharmaceutical industry has seen a surge in interest for piperidine derivatives due to their favorable pharmacokinetic properties and ability to modulate various biological pathways. The 4-(2-methanesulfonylethyl)piperidin-4-ol derivative, with its unique substitution pattern, has been explored in several research studies as a potential lead compound for treating neurological disorders, cardiovascular diseases, and inflammatory conditions. Its molecular design allows for fine-tuning of binding affinity and selectivity, which are critical factors in drug development.

One of the most compelling aspects of 4-(2-methanesulfonylethyl)piperidin-4-ol is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes such as kinases and phosphodiesterases, which play pivotal roles in disease mechanisms. The methanesulfonyl group, in particular, serves as an excellent anchor point for further derivatization, enabling the creation of libraries of compounds with tailored biological activities.

Recent advancements in computational chemistry have further highlighted the potential of 4-(2-methanesulfonylethyl)piperidin-4-ol as a scaffold for drug discovery. Molecular docking studies have demonstrated its ability to interact with specific protein targets, suggesting its utility in developing small-molecule therapeutics. These studies have been complemented by experimental validations, where analogs derived from 4-(2-methanesulfonylethyl)piperidin-4-ol have shown promising activity in preclinical models.

The synthesis of 4-(2-methanesulfonylethyl)piperidin-4-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include nucleophilic substitution reactions to introduce the piperidine core, followed by functional group transformations to incorporate the methanesulfonyl and hydroxyl moieties. These synthetic routes have been optimized for scalability and yield, ensuring that researchers can access sufficient quantities of the compound for both academic and industrial applications.

The versatility of 4-(2-methanesulfonylethyl)piperidin-4-ol extends beyond its use as an intermediate in drug synthesis. It has also been explored as a ligand in coordination chemistry, where its ability to bind metal ions can be exploited for applications in catalysis and material science. The compound’s unique structural features make it an attractive candidate for designing metal complexes with tailored properties.

In conclusion, 4-(2-methanesulfonylethyl)piperidin-4-ol (CAS No. 1490180-70-5) represents a fascinating compound with broad applications in pharmaceutical research and beyond. Its structural features, reactivity, and synthetic accessibility make it a valuable asset for chemists and biologists working on innovative therapeutic solutions. As research continues to uncover new biological targets and mechanisms, compounds like 4-(2-methanesulfonylethyl)piperidin-4-ol are poised to play a crucial role in shaping the future of medicine.